Cas no 1566103-65-8 (1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine)

• Product Name: 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine
• CAS No: 1566103-65-8
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• MDL: MFCD29993130
• CID: 5579593
• PubChem ID: 104732630
• Update Time: 2025-05-21

1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)-
• 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine

• MDL： MFCD29993130
• Inchi： 1S/C10H13N5/c1-7-4-9-10(14-5-8(11)6-14)12-2-3-15(9)13-7/h2-4,8H,5-6,11H2,1H3
• InChI Key： CXHKBYWQFVTHNX-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN3N=C(C)C=C23)CC(N)C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 7.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine

Introduction to 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine (CAS No. 1566103-65-8)

1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. With the CAS number 1566103-65-8, this molecule represents a fusion of two heterocyclic systems, namely pyrazole and pyrazine, linked through an azetidine moiety. The presence of a methyl substituent on the pyrazole ring and the amine functional group at the azetidine nitrogen introduces additional layers of chemical diversity, making it a promising candidate for further investigation in drug discovery.

The compound's structure is characterized by a rigid bicyclic system, which is often conducive to stable interactions with biological targets. The pyrazolo[1,5-a]pyrazine core is particularly intriguing, as it has been implicated in various pharmacological contexts. This scaffold is known to exhibit properties such as kinase inhibition and anti-inflammatory effects, which have been extensively studied in recent years. The integration of this core with an azetidin-3-amine unit creates a molecule that may possess dual functionalities, potentially enabling multitarget interactions.

In recent years, there has been a surge in interest regarding molecules that combine multiple pharmacophores within a single structure. This approach, often referred to as "drug design by combinatorial chemistry," aims to enhance potency and reduce side effects by leveraging synergistic interactions. The 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine molecule aligns well with this trend, as its dual heterocyclic nature suggests the possibility of simultaneous binding to multiple protein targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous physiological processes, and their dysregulation is often associated with diseases. By targeting specific enzymes or enzyme families, small molecules like 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine could offer therapeutic benefits. For instance, preliminary computational studies suggest that the compound might interact with kinases, which are overexpressed in many cancers and inflammatory conditions.

The amine group at the 3-position of the azetidine ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets. This feature enhances the compound's binding affinity and selectivity. Additionally, the methyl substituent on the pyrazole ring may influence electronic properties and steric hindrance around the binding site, further fine-tuning its pharmacological profile.

Recent advances in crystallography and molecular modeling have enabled researchers to visualize how small molecules interact with their targets at an atomic level. These techniques have been instrumental in understanding the structure-activity relationships (SAR) of complex compounds like 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine. By analyzing binding poses and interaction patterns, scientists can make informed modifications to improve potency and selectivity.

The pharmaceutical industry has increasingly adopted innovative approaches to accelerate drug development pipelines. Virtual screening and high-throughput screening (HTS) are now routinely used to identify promising candidates before they enter expensive and time-consuming experimental phases. The unique structure of 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine makes it an attractive candidate for these technologies, as its scaffold may not be closely related to existing drugs but could still exhibit desirable biological activities.

Another area of interest is the synthesis of derivatives of this compound to explore new chemical space. By modifying functional groups or introducing different substituents, researchers can generate libraries of analogs for testing against various disease models. This strategy has led to several breakthroughs in drug discovery and continues to be a cornerstone of modern medicinal chemistry.

The potential applications of 1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-amine extend beyond oncology and inflammation research. Its dual heterocyclic nature suggests that it might also interact with receptors or transporters involved in neurological disorders or metabolic diseases. For example, some analogs of this class have shown promise in preclinical studies related to neuroprotection or glucose homeostasis.

In conclusion,1-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)azetidin-3-am ine (CAS No. 1566103-65-8) represents a structurally intriguing molecule with significant potential for therapeutic applications. Its unique combination of pharmacophores and favorable physicochemical properties make it an excellent candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and innovative synthetic strategies,this compound will likely play a crucial role in developing next-generation pharmaceuticals.